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Abstract
Tetrahydrolachnophyllum lactone is a natural product identified by the CAS number 56407-

87-5. Publicly available scientific data on this specific compound is notably scarce, hindering a

comprehensive understanding of its chemical and biological properties. Commercial suppliers

indicate its isolation from the plant Conyza stricta (also known as Eschenbachia stricta). This

technical guide aims to provide an in-depth overview of Tetrahydrolachnophyllum lactone,

drawing heavily on the more extensively studied, structurally related unsaturated analog,

Lachnophyllum lactone. This document will cover the known information about its chemical

identity, potential biological activities based on its chemical class, and propose experimental

protocols for its further investigation. The significant knowledge gaps regarding this compound

will be clearly highlighted, presenting opportunities for future research.

Introduction to Lachnophyllum Lactones
Lachnophyllum lactones belong to a class of naturally occurring acetylenic γ-lactones. The

unsaturated parent compound, Lachnophyllum lactone, has been isolated from various plants

of the Conyza genus, including Conyza bonariensis and Conyza canadensis. These

compounds are of interest due to their reported biological activities, which include phytotoxic,

fungitoxic, nematicidal, antileishmanial, and antimycobacterial properties.[1][2][3] The
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"tetrahydro-" prefix in Tetrahydrolachnophyllum lactone indicates that it is a saturated

derivative of Lachnophyllum lactone, suggesting it lacks the conjugated double bonds of the

parent structure. This structural difference is expected to influence its physicochemical

properties and biological activity.

Chemical and Physical Properties
Specific experimental data for Tetrahydrolachnophyllum lactone is not readily available in

peer-reviewed literature. The following table summarizes the predicted or known properties of

the parent compound, Lachnophyllum lactone, to provide a contextual reference.

Property
Value (Lachnophyllum
Lactone)

Data Source

CAS Number 23251-68-5 PubChem[4]

Molecular Formula C₁₀H₈O₂ PubChem[4]

Molecular Weight 160.17 g/mol PubChem[4]

IUPAC Name
(5Z)-5-[(E)-hex-4-en-2-

ynylidene]furan-2-one
PubChem[4]

For Tetrahydrolachnophyllum lactone (CAS 56407-87-5), the molecular formula would be

C₁₀H₁₄O₂, reflecting the addition of hydrogen atoms to saturate the double and triple bonds.

Potential Biological Activities and Mechanism of
Action
While no specific biological activity data for Tetrahydrolachnophyllum lactone has been

found, the broader class of sesquiterpene lactones, to which it belongs, is known for a range of

pharmacological effects.

Anti-inflammatory Activity
Many sesquiterpene lactones exhibit potent anti-inflammatory properties. A primary mechanism

of action is the inhibition of the pro-inflammatory transcription factor, Nuclear Factor-kappa B
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(NF-κB).[5] By preventing the activation of NF-κB, these compounds can downregulate the

expression of inflammatory cytokines, chemokines, and adhesion molecules.

Diagram: Generalized NF-κB Signaling Pathway and Potential Inhibition by Sesquiterpene

Lactones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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